Povidone iodine

Specification

• CAS No.: 25655-41-8
• Molecular Formula: C6H9I2NO
• Molecular Weight: 364.95 g/mol
• IUPAC Name: 1-ethenylpyrrolidin-2-one;molecular iodine
• Standard InChI: InChI=1S/C6H9NO.I2/c1-2-7-5-3-4-6(7)8;1-2/h2H,1,3-5H2
• Standard InChI Key: CPKVUHPKYQGHMW-UHFFFAOYSA-N
• SMILES: C=CN1CCCC1=O.II
• Canonical SMILES: C=CN1CCCC1=O.II
• Colorform: Yellowish-brown amorphous hygroscopic powde

Introduction

Chemical Properties and Composition

Molecular Structure

Povidone iodine consists of a stable chemical complex between polyvinylpyrrolidone (povidone, PVP) and elemental iodine. As a water-soluble iodophor (iodine-releasing agent), the compound contains between 9.0% and 12.0% available iodine when calculated on a dry basis. This complexation creates a reservoir system that allows for the controlled release of free iodine, which serves as the active antimicrobial component.

Solution Dynamics

In aqueous solution, povidone iodine establishes a dynamic equilibrium between free iodine (I₂) and the povidone-iodine complex. One of the most remarkable characteristics of this solution involves its dilution properties. When a standard 10% povidone iodine solution undergoes dilution, the concentration of free iodine follows a bell-shaped curve—increasing with initial dilution until reaching a maximum at approximately 0.1% strength solution, then subsequently decreasing with further dilution. Research demonstrates a strong correlation between free iodine concentration and microbicidal activity of povidone iodine preparations.

Table 1: Relationship Between Povidone Iodine Concentration and Antimicrobial Activity

Povidone Iodine Concentration	Free Iodine Availability	Relative Antimicrobial Activity
10% (Standard)	Moderate	Moderate
~0.1%	Maximum	Maximum
<0.1%	Decreasing	Decreasing
>10%	Lower than 0.1%	Lower than maximum

Mechanism of Action

The antimicrobial efficacy of povidone iodine derives primarily from the activity of free iodine released from the complex. As povidone functions as a carrier for iodine (termed an "iodophore"), the gradual release of free iodine (I₂) enables sustained antimicrobial action. The mechanisms through which povidone iodine exerts its effects include:

• Rapid penetration of iodine through microbial cell walls

• Oxidation of key proteins, nucleotides, and fatty acids within microorganisms

• Disruption of protein and nucleic acid structure and synthesis

• Inhibition of vital bacterial cellular mechanisms and structures

• Oxidation of cellular components in bacterial membranes

• Denaturation and deactivation of cytosolic enzymes involved in cellular respiration

This multi-target mechanism contributes to the broad spectrum of activity and helps explain why microbial resistance to povidone iodine remains uncommon despite decades of clinical use.

Antimicrobial Spectrum

Bacterial Coverage

Povidone iodine demonstrates extensive activity against both Gram-positive and Gram-negative bacteria, including strains resistant to antibiotics and other antiseptics. Specific organisms susceptible to povidone iodine include Staphylococcus aureus, Neisseria gonorrhoeae, and Pseudomonas aeruginosa. The antimicrobial action extends to mature bacterial biofilms, as demonstrated through in vitro and ex vivo studies.

Additional Microbial Coverage

Beyond bacteria, povidone iodine exhibits substantial activity against:

• Viruses: Both enveloped and non-enveloped viral particles, including hepatitis B virus and human immunodeficiency virus (HIV)

• Fungi: Various fungal species, including biofilm-forming variants

• Protozoa: Organisms such as Trichomonas vaginalis

• Bacterial spores: With increased exposure time, povidone iodine demonstrates sporicidal activity

Table 2: Antimicrobial Spectrum of Povidone Iodine Compared to Other Common Antiseptics

Microbial Category	Povidone Iodine Effectiveness	Examples of Susceptible Microorganisms
Gram-positive bacteria	High	Staphylococcus aureus (including resistant strains)
Gram-negative bacteria	High	Neisseria gonorrhoeae, Pseudomonas aeruginosa
Viruses	High	Hepatitis B virus, HIV, enveloped and non-enveloped viruses
Fungi	Medium-High	Various species, including biofilm-forming varieties
Protozoa	Medium	Trichomonas vaginalis
Bacterial spores	Medium (with extended exposure)	Various spore-forming species
Bacterial biofilms	Medium	Demonstrated efficacy in laboratory studies

Clinical Applications

Surgical Site Infection Prevention

A primary application of povidone iodine involves the prevention of surgical site infections (SSIs). Clinical research has extensively evaluated its efficacy in this context, particularly in comparison to chlorhexidine gluconate, another widely used antiseptic.

A large-scale clinical study investigating these two antiseptics found that surgical site infections occurred in 5.1% of patients in the povidone iodine group compared to 5.5% in the chlorhexidine gluconate group, representing a difference of 0.4% (95% confidence interval, -1.1% to 2.0%). This finding demonstrated that povidone iodine was non-inferior to chlorhexidine gluconate for SSI prevention across a range of surgical procedures.

Formulations and Delivery Systems

Povidone iodine is available in multiple formulations designed for specific clinical applications. The standard aqueous solution contains 10% povidone iodine, but the compound is also formulated as:

• Surgical scrubs and preoperative skin preparations

• Wound irrigation solutions (typically diluted)

• Topical ointments and creams for wound care

• Vaginal preparations for gynecological applications

For gynecological applications specifically, povidone iodine gel represents a semi-mobile colloidal agent combining povidone iodine with a hydrophilic matrix. This system facilitates sustained release, enabling skin and mucous membranes to maintain effective iodine concentrations for extended periods. This property proves particularly valuable for treating vaginal infections caused by organisms such as Trichomonas vaginalis.